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Compound of Interest

Compound Name: Tripropyl phosphate-d21

Cat. No.: B579871 Get Quote

An in-depth examination of the properties, applications, and methodologies associated with the

deuterated internal standard, Tripropyl Phosphate-d21.

This technical guide provides a comprehensive overview of Tripropyl Phosphate-d21, a

deuterated organophosphate compound widely utilized as an internal standard in analytical

chemistry. Designed for researchers, scientists, and drug development professionals, this

document details the compound's physicochemical properties, outlines its primary application

in quantitative analysis, and presents a generalized experimental workflow for its use.

Core Compound Data
Tripropyl Phosphate-d21 is the isotopically labeled form of Tripropyl Phosphate, where 21

hydrogen atoms have been replaced with deuterium. This isotopic substitution renders the

molecule heavier, allowing it to be distinguished from its non-labeled counterpart by mass

spectrometry, while maintaining nearly identical chemical and physical properties. This

characteristic is crucial for its role as an internal standard, where it is added to samples to

correct for variations in sample preparation and instrument response.[1]

Physical and Chemical Properties
The fundamental properties of Tripropyl Phosphate-d21 are summarized in the table below,

compiled from various suppliers and databases.
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Property Value Source

CAS Number 1219794-92-9 [1][2][3][4][5][6][7][8][9][10][11]

Molecular Formula C₉D₂₁O₄P [1][3][4][8]

Molecular Weight 245.36 g/mol [1][3][5][8]

Monoisotopic Mass 245.24955781 Da [2]

Appearance Colorless to light yellow liquid [1][4]

Purity ≥98% [3][5]

Isotopic Enrichment Typically ≥99% [4]

Storage Conditions

4°C, sealed, away from

moisture. For long-term

storage of solutions: -20°C to

-80°C.

[1][4][12][13]

Solubility
Soluble in DMSO, Chloroform,

Dichloromethane.
[1][13]

Application in Quantitative Analysis
The primary application of Tripropyl Phosphate-d21 is as an internal standard for quantitative

analysis, particularly in chromatography-mass spectrometry techniques such as Gas

Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass

Spectrometry (LC-MS).[1] Its utility is rooted in its ability to mimic the behavior of the native

analyte (Tripropyl Phosphate) during sample extraction, derivatization, and instrumental

analysis. By adding a known amount of the deuterated standard to each sample, any loss of

analyte during sample processing or fluctuations in instrument signal can be accurately

corrected for, leading to more precise and reliable quantification.

Tripropyl phosphate itself is an organophosphorus flame retardant and plasticizer.[14]

Therefore, the deuterated standard is particularly valuable in environmental and food safety

analysis for the detection and quantification of this compound.[5][6]
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Experimental Protocol: Use as an Internal Standard
in LC-MS/MS
The following is a generalized protocol for the use of Tripropyl Phosphate-d21 as an internal

standard for the quantification of Tripropyl Phosphate in a sample matrix (e.g., environmental

water, biological fluid).

1. Preparation of Stock Solutions:

Analyte Stock Solution: Prepare a stock solution of non-labeled Tripropyl Phosphate (CAS

513-08-6) in a suitable organic solvent (e.g., acetonitrile, methanol) at a concentration of 1

mg/mL.

Internal Standard Stock Solution: Prepare a stock solution of Tripropyl Phosphate-d21
(CAS 1219794-92-9) in the same solvent at a concentration of 1 mg/mL.

2. Preparation of Calibration Standards:

Create a series of calibration standards by spiking a blank matrix (a sample of the same type

as the unknowns but free of the analyte) with varying concentrations of the analyte stock

solution.

To each calibration standard, add a fixed concentration of the internal standard working

solution. The concentration of the internal standard should be chosen to provide a stable and

reproducible signal.

3. Sample Preparation:

To a known volume or weight of the unknown sample, add the same fixed amount of the

internal standard working solution as was added to the calibration standards.

Perform the necessary sample extraction and clean-up procedures (e.g., solid-phase

extraction, liquid-liquid extraction) to isolate the analyte and internal standard from the

sample matrix.

4. LC-MS/MS Analysis:
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Analyze the prepared calibration standards and samples using a suitable LC-MS/MS system.

Develop a multiple reaction monitoring (MRM) method to detect specific precursor-to-product

ion transitions for both Tripropyl Phosphate and Tripropyl Phosphate-d21. The mass

difference of 21 Da allows for their distinct detection.

5. Data Analysis:

For each calibration standard, calculate the ratio of the peak area of the analyte to the peak

area of the internal standard.

Construct a calibration curve by plotting the peak area ratio against the concentration of the

analyte.

For the unknown samples, calculate the peak area ratio of the analyte to the internal

standard.

Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios on the calibration curve.

Visualizations
Experimental Workflow for Internal Standard
Quantification
The following diagram illustrates the general workflow for using Tripropyl Phosphate-d21 as

an internal standard in a quantitative analytical experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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